Cas no 16871-90-2 (potassium hexafluorosilicate)

• Product name: potassium hexafluorosilicate
• CAS No: 16871-90-2
• MF: K₂SiF₆
• MW: 220.26
• MDL: MFCD00040666
• CID: 50563

potassium hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

• potassium hexafluorosilicate
• dipotassium hexafluorosilicate
• Potassium Fluorosilicate
• Potassium Fluosilicate
• Kaliumhexafluorsilikat
• Potassium fluosilica
• potassium flurosilicate
• POTASSIUM SILICAFLUORIDE
• POTASSIUM SILICOFLUORIDE
• potassium-silicic-fluoride
• potassiumfluosilicate
• Potassiumsilicofluoride 99,9%

• MDL： MFCD00040666
• Inchi： InChI=1S/F6Si.2K/c1-7(2,3,4,5)6;;/q-2;2*+1
• InChI Key： UUHPPUWEDCVPCO-UHFFFAOYSA-N
• SMILES： F[Si-2](F)(F)(F)(F)F.[K+].[K+]

Computed Properties

• Exact Mass: 219.89500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals or powders. Odorless and tasteless. Hexagonal crystals.
• Density: 2.665
• Melting Point: °Cd ec.)
• Refractive Index: 1.3991
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 2.14040
• Sensitiveness: Moisture Sensitive
• Solubility: It is hygroscopic. It is almost insoluble in cold water, insoluble in liquid ammonia and alcohol, and soluble in hydrochloric acid.
• Merck: 14,7638

potassium hexafluorosilicate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2655 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： R23/24/25
• Safety Instruction： S26-S45
• FLUKA BRAND F CODES：21
• RTECS：VV8400000
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• Safety Term：6.1
• HazardClass：6.1
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R23/24/25

potassium hexafluorosilicate Customs Data

• HS CODE：2826901000
• Customs Data：

  China Customs Code:

  2826901000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds